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Compound of Interest

Compound Name: SU1498

Cat. No.: B1682638

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of SU1498, a
potent and selective inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).
This document is intended to guide researchers in the effective use of SU1498 in various
experimental settings.

Product Information

SU1498 is a reversible, ATP-competitive inhibitor of the kinase activity of VEGFR-2 (also
known as KDR or Flk-1).[1] It has demonstrated significant utility in studying angiogenesis,
tumor growth, and other VEGF-mediated processes.[2] While it is highly selective for VEGFR-
2, it shows weak inhibitory effects on other tyrosine kinases such as PDGF-receptor, EGF-
receptor, and HER2.[1]

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C25H30N202 [2][3]
Molecular Weight 390.52 g/mol [3114]
Appearance Palle yellow to white/off-white (115]
solid

Purity >95% (HPLC) [1]

Primary Target VEGFR-2 (Flk-1/KDR) [1][2]

ICso0 700 nM for FIk-1 [11[3]

Solubility Data

The solubility of SU1498 can vary between suppliers and batches. It is highly soluble in DMSO.
For aqueous solutions in cell culture media, it is critical to first prepare a concentrated stock
solution in DMSO.

Solvent Reported Solubility Reference
DMSO 5 mg/mL [1]

10 mg/mL

20 mg/mL (2]

69 mg/mL (~177 mM) [3]

78 mg/mL (~200 mM) [4]

100 mg/mL (~256 mM) [5]

Ethanol 10 mg/mL [11[2]

69 mg/mL (~177 mM) [3]

Water Insoluble [3]

Note: The hygroscopic nature of DMSO can reduce the solubility of SU1498; it is
recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4]
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Sonication may aid in the dissolution of the compound at higher concentrations.[5]

Signaling Pathway

SU1498 primarily targets the VEGFR-2 signaling pathway, which is crucial for angiogenesis,
cell proliferation, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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